Cas no 154123-27-0 (4-((ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol)

• Product Name: 4-((ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol
• CAS No: 154123-27-0
• Molecular Formula: C₁₀H₁₆N₂O₂
• Molecular Weight: 196.246242523193
• MDL: MFCD20664769
• CID: 5579018
• PubChem ID: 53700907

4-((ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol Properties

Names and Identifiers

• 3-Pyridinemethanol, 4-[(ethylamino)methyl]-5-hydroxy-6-methyl-
• 4-((Ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol

• MDL： MFCD20664769
• Inchi： 1S/C10H16N2O2/c1-3-11-5-9-8(6-13)4-12-7(2)10(9)14/h4,11,13-14H,3,5-6H2,1-2H3
• SMILES： C1=NC(C)=C(O)C(CNCC)=C1CO

Computed Properties

• Exact Mass: 196.121177757g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 196.121177757g/mol
• Heavy Atom Count: 14
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Boiling Point: 427.3±40.0 °C(Predicted)
• pka: 4.56±0.45(Predicted)
• Density: 1.159±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxamine 5'-phosphates
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxamines Pyridoxamine 5'-phosphates